Cas no 176433-49-1 (2,5-Dichloronicotinaldehyde)

• Product Name: 2,5-Dichloronicotinaldehyde
• CAS No: 176433-49-1
• MF: C₆H₃Cl₂NO
• MW: 176.000119447708
• MDL: MFCD08056627
• CID: 105896
• PubChem ID: 21973274
• Update Time: 2025-10-28

2,5-Dichloronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloronicotinaldehyde
• 3-Pyridinecarboxaldehyde, 2,5-dichloro-
• C6H3Cl2NO
• 2,5-dichloropyridine-3-carbaldehyde
• 2,5-Dichloro-pyridin-3-carbaldehyde
• 2,5-DICHLORO-PYRIDINE-3-CARBALDEHYDE
• 2,5-dichloro-3-pyridinecarboxaldehyde
• 2,5-Dichloropyridine-3-carboxaldehyde
• 2,5-Dichloropyridin-3-ylcarboxaldehyde
• 3-Pyridinecarboxaldehyde,2,5-dichloro-
• PubChem17151
• 2,5-dichloronicotinaldehyde (en)
• IJHUAOWEHGGIRB-UHFFFAOYSA-N
• 2,5dichloro-pyridine-3-carbaldehyde
• SBB089110
• BBL1033
• 2 pound not5-Dichloronicotinaldehyde
• SY022273
• J-507319
• 176433-49-1
• SB52378
• BHA43349
• SCHEMBL6076848
• A3917
• 4X-0701
• FT-0660403
• AC-33350
• CS-0091260
• 2,5-Dichloronicotinaldehyde, AldrichCPR
• AKOS005070446
• AMY6213
• EN300-201867
• DTXSID80620987
• MFCD08056627
• DB-025211
• BBL103339
• STL557149

• MDL： MFCD08056627
• Inchi： 1S/C6H3Cl2NO/c7-5-1-4(3-10)6(8)9-2-5/h1-3H
• InChI Key： IJHUAOWEHGGIRB-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 174.95900
• Monoisotopic Mass: 174.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.488
• Melting Point: 89-92°
• Boiling Point: 256 ºC
• Flash Point: 109 ºC
• PSA: 29.96000
• LogP: 2.20090

2,5-Dichloronicotinaldehyde Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,5-Dichloronicotinaldehyde

2,5-Dichloronicotinaldehyde: A Comprehensive Overview

2,5-Dichloronicotinaldehyde (CAS No. 17643-49-1) is a chemical compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and applications. This compound, also referred to as 2,5-dichloro-Nicotinaldehyde, belongs to the class of aldehyde compounds and is characterized by its molecular formula C7H4Cl2O. The compound's structure consists of a nicotinaldehyde backbone with two chlorine atoms substituted at the 2 and 5 positions, which imparts distinct chemical reactivity and biological activity.

The synthesis of 2,5-Dichloronicotinaldehyde typically involves multi-step organic reactions, often starting from nicotinamide or other related precursors. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production, which is a critical consideration for large-scale manufacturing. The compound's stability under various conditions has been extensively studied, making it suitable for a wide range of applications.

One of the most notable applications of 2,5-Dichloronicotinaldehyde is in the field of pharmaceuticals. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and antioxidants. For instance, studies published in 2023 have demonstrated that derivatives of 2,5-Dichloronicotinaldehyde exhibit promising anti-inflammatory properties by modulating key inflammatory pathways such as COX-2 and NF-κB.

In addition to its pharmaceutical applications, 2,5-Dichloronicotinaldehyde has found utility in agrochemicals. It serves as a precursor for the synthesis of pesticides and herbicides due to its ability to inhibit specific enzymes involved in plant metabolism. Recent research has highlighted its role in developing eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy.

The compound's electronic properties also make it a candidate for applications in materials science. For example, studies have shown that 2,5-Dichloronicotinaldehyde can be used as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold potential for use in energy storage devices like batteries and supercapacitors.

From an environmental perspective, understanding the fate and toxicity of 2,5-Dichloronicoticaldehyde is crucial for ensuring safe handling and disposal practices. Recent toxicological studies have investigated its acute and chronic toxicity profiles in various model organisms, providing valuable insights into its potential risks to human health and ecosystems.

In conclusion, 2,5-Dichloronicoticaldehyde (CAS No. 17643-49-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate or precursor in the synthesis of bioactive molecules, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound while addressing critical issues related to safety and sustainability.